Cas no 1261881-67-7 (4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl)

4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring a methylsulfanyl group at the 4'-position and a trifluoromethoxy substituent at the 4-position. This compound is of interest in synthetic and medicinal chemistry due to its unique electronic and steric properties imparted by the sulfur and trifluoromethoxy functionalities. The methylsulfanyl group enhances reactivity in cross-coupling reactions, while the trifluoromethoxy moiety contributes to increased lipophilicity and metabolic stability, making it valuable in the design of bioactive molecules. Its well-defined structure and functional group compatibility make it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced material applications.
4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl structure
1261881-67-7 structure
Product Name:4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl
CAS No:1261881-67-7
MF:C14H11F3OS
MW:284.296753168106
CID:4991984
Update Time:2025-06-08

4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl
    • Inchi: 1S/C14H11F3OS/c1-19-13-8-4-11(5-9-13)10-2-6-12(7-3-10)18-14(15,16)17/h2-9H,1H3
    • InChI Key: JXAIXCUKVJNXLN-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 266
  • XLogP3: 5.2
  • Topological Polar Surface Area: 34.5

4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011009972-250mg
4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl
1261881-67-7 97%
250mg
484.80 USD 2021-07-05
Alichem
A011009972-500mg
4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl
1261881-67-7 97%
500mg
798.70 USD 2021-07-05
Alichem
A011009972-1g
4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl
1261881-67-7 97%
1g
1,534.70 USD 2021-07-05
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